Cas no 1201362-85-7 (Ethyl 2-(4-chloro-2-(methylthio)pyrimidin-5-yl)-2-methylpropanoate)

• Product Name: Ethyl 2-(4-chloro-2-(methylthio)pyrimidin-5-yl)-2-methylpropanoate
• CAS No: 1201362-85-7
• MF: C₁₁H₁₅ClN₂O₂S
• MW: 274.767000436783
• CID: 5058546
• PubChem ID: 86694234
• Update Time: 2026-02-28

Ethyl 2-(4-chloro-2-(methylthio)pyrimidin-5-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-chloro-2-(methylthio)pyrimidin-5-yl)-2-methylpropanoate
• ethyl 2-(4-chloro-2-methylsulfanylpyrimidin-5-yl)-2-methylpropanoate
• ethyl 2-[4-chloro-2-(methylsulfanyl)pyrimidin-5-yl]-2-methylpropanoate
• SCHEMBL4283496
• 1201362-85-7
• AT36758
• CS-0016434
• BDRHYAHENDMYCI-UHFFFAOYSA-N
• Ethyl 2-(4-chloro-2-(methylthio)pyrimidin-5-yl)-2-methylpropanoate

• Inchi： 1S/C11H15ClN2O2S/c1-5-16-9(15)11(2,3)7-6-13-10(17-4)14-8(7)12/h6H,5H2,1-4H3
• InChI Key： BDRHYAHENDMYCI-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)SC)C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 274.0542766g/mol
• Monoisotopic Mass: 274.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 77.4

Additional information on Ethyl 2-(4-chloro-2-(methylthio)pyrimidin-5-yl)-2-methylpropanoate

Research Brief on Ethyl 2-(4-chloro-2-(methylthio)pyrimidin-5-yl)-2-methylpropanoate (CAS: 1201362-85-7)

Ethyl 2-(4-chloro-2-(methylthio)pyrimidin-5-yl)-2-methylpropanoate (CAS: 1201362-85-7) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. The presence of a chloro and methylthio substituent on the pyrimidine ring, along with an ethyl ester moiety, makes it a versatile intermediate for the synthesis of more complex molecules.

Recent research has focused on the role of Ethyl 2-(4-chloro-2-(methylthio)pyrimidin-5-yl)-2-methylpropanoate as a key building block in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in the preparation of compounds with potential anticancer, antiviral, and anti-inflammatory activities. For instance, its incorporation into kinase inhibitors has shown promising results in preclinical models, highlighting its relevance in targeted therapy development. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and cross-coupling reactions, further enhances its value in drug discovery.

One of the notable advancements in the study of this compound is its application in the synthesis of pyrimidine-based analogs that target specific enzymes involved in disease pathways. Researchers have successfully utilized Ethyl 2-(4-chloro-2-(methylthio)pyrimidin-5-yl)-2-methylpropanoate to develop inhibitors of protein kinases, which play a critical role in cell signaling and proliferation. These inhibitors have shown efficacy in modulating aberrant signaling pathways associated with cancers and inflammatory diseases, providing a foundation for further clinical investigations.

In addition to its pharmacological potential, the compound has also been investigated for its physicochemical properties and stability under various conditions. Understanding these properties is crucial for optimizing its formulation and delivery in therapeutic applications. Recent studies have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the compound and its derivatives, ensuring their purity and suitability for further development.

Looking ahead, the continued exploration of Ethyl 2-(4-chloro-2-(methylthio)pyrimidin-5-yl)-2-methylpropanoate and its derivatives holds great promise for the discovery of new drugs. Future research directions may include the design of more potent and selective analogs, as well as the evaluation of their pharmacokinetic and toxicological profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinically viable therapies. As the field progresses, this compound is likely to remain a focal point in the quest for innovative treatments for various diseases.